Cas no 2034457-58-2 (N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide)

• Product Name: N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide
• CAS No: 2034457-58-2
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 6152073
• PubChem ID: 119102880
• Update Time: 2025-08-04

N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide
• CHEMBL5006854
• F6525-2857
• AKOS026702891
• N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]cyclopentanecarboxamide
• 2034457-58-2
• N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)cyclopentanecarboxamide
• N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}cyclopentanecarboxamide

• Inchi： 1S/C16H20N4O/c1-20-14(11-18-16(21)12-5-2-3-6-12)9-15(19-20)13-7-4-8-17-10-13/h4,7-10,12H,2-3,5-6,11H2,1H3,(H,18,21)
• InChI Key： ZZIDDRBPXHZSSD-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NCC1=CC(C2C=NC=CC=2)=NN1C

Computed Properties

• Exact Mass: 284.16371127g/mol
• Monoisotopic Mass: 284.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.8Ų

Additional information on N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide

Introduction to N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide (CAS No. 2034457-58-2)

N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034457-58-2, belongs to a class of molecules that exhibit promising properties for further research and development in drug discovery. The intricate molecular architecture of this compound, featuring a cyclopentanecarboxamide moiety linked to a pyrazole ring substituted with a methyl and pyridine group, makes it a subject of considerable interest for medicinal chemists.

The structural components of N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide contribute to its potential pharmacological properties. The presence of the pyrazole ring, known for its role in various bioactive molecules, suggests that this compound may interact with biological targets in a manner similar to other pyrazole-based derivatives. Additionally, the cyclopentanecarboxamide group is often associated with enhanced metabolic stability and bioavailability, which are critical factors in the development of new drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets more accurately. Studies have indicated that the pyridine and pyrazole moieties may engage in hydrogen bonding and hydrophobic interactions with receptor sites, suggesting a high affinity for certain enzymes and receptors involved in critical biological pathways. This has opened up avenues for exploring its therapeutic potential in various diseases, including inflammatory disorders and cancer.

The synthesis of N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide presents a challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as multi-step organic synthesis, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These advancements have not only streamlined the synthesis process but also allowed for the introduction of structural modifications to optimize biological activity.

In vitro studies have begun to unravel the pharmacological profile of N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide. Initial experiments have shown promising results in terms of inhibitory effects on specific enzymes and receptors. For instance, preliminary data suggests that this compound may exhibit inhibitory activity against certain kinases, which are pivotal targets in cancer therapy. Furthermore, its interaction with inflammatory pathways has been explored, indicating potential benefits in managing chronic inflammatory conditions.

The development of novel drug candidates relies heavily on understanding their pharmacokinetic properties. N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide has been subjected to various pharmacokinetic studies to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining the compound's suitability for further clinical development. Preliminary findings indicate favorable properties such as good solubility and moderate oral bioavailability, which are essential characteristics for an effective therapeutic agent.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages enable researchers to predict ADME properties, identify potential toxicities, and optimize molecular structures before conducting expensive experimental trials. For N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide, computational modeling has been instrumental in guiding synthetic strategies and predicting binding affinities with high accuracy.

As research continues, the therapeutic applications of N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}cyclopentanecarboxamide are expected to expand. Ongoing clinical trials and preclinical studies aim to validate its efficacy and safety profiles across different therapeutic areas. The compound's unique structural features make it a versatile scaffold for further derivatization, allowing researchers to fine-tune its properties for specific indications.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. AI-driven platforms can analyze vast datasets to identify promising candidates like N-{1-methyl-3-(pyridin-3-y l)-1H-pyrazol -5 -ylmethyl}cyclopentanecarboxamide based on their structural features and predicted biological activities. This approach has significantly reduced the time and cost associated with traditional drug discovery methods.

In conclusion, N-{1-methyl -3-(pyridin -3 -yl) -1 H -pyrazol -5 - ylmeth yl } cyclopentanecarboxamide (CAS No. 2034457 -58 -2) represents a significant advancement in pharmaceutical chemistry. Its complex structure, coupled with promising pharmacological properties, positions it as a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound holds great potential for contributing to innovative therapeutic solutions across multiple disease areas.